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Compound of Interest

4-(Chloromethyl)-2-fluoro-1-
Compound Name:
nitrobenzene

CAS No.: 1260884-97-6

Cat. No.: B3006219

Get Quote

\ J

CAS: 1260884-97-6 Formula: C7HsCIFNO2 Molecular Weight: 189.57 g/mol [1][2]

Part 1: The Hazard Profile (Know Your Enemy)

This compound is not merely a "toxic chemical”; it is a functionalized alkylating agent
combining the explosive potential of a nitro group with the aggressive reactivity of a benzyl
chloride. In drug discovery, it is prized for its ability to introduce the 2-fluoro-4-nitrobenzyl motif
into pharmacophores. However, this same reactivity makes it a severe biological hazard.

The "Dual-Warhead" Mechanism

The danger of 4-(Chloromethyl)-2-fluoro-1-nitrobenzene stems from two distinct reactive
centers:

¢ The Chloromethyl Group (-CH2CI): This is a potent lachrymator and alkylating agent.[3] It
does not just "burn” tissue; it chemically bonds to DNA and proteins (alkylation), leading to
immediate cell death (necrosis) and long-term genotoxicity.
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e The Nitro Group (-NO2z): While providing electronic activation, the nitro group adds thermal
instability. Although mono-nitro compounds are generally stable, the presence of the benzylic
halide sensitizes the molecule to thermal decomposition, particularly in the presence of
metals or bases.

GHS Classification & Risk Assessment

Based on read-across toxicology from 4-nitrobenzyl chloride and benzyl chloride analogs.

Hazard Class Category Signal Word Hazard Statement

Causes severe skin

Skin
_ o 1B DANGER burns and eye
Corrosion/Irritation
damage.[4]
Acute Toxicity Fatal if inhaled
. 2 DANGER
(Inhalation) (Lachrymator).
Sensitization May cause allergy or
, 1 WARNING
(Resp/Skin) asthma symptoms.
) . Suspected of causing
Carcinogenicity 2 WARNING ]
cancer (Alkylation).
Specific Target Organ May cause respirator
P J g 3 WARNING o Y ) P y
Tox irritation (STOT SE).

The "Silent" Penetration Risk

The fluorine atom at the ortho position increases the lipophilicity of the ring compared to
standard nitrobenzyl chlorides. This allows the compound to penetrate the lipid bilayer of the
skin more rapidly, potentially delivering the alkylating payload deeper into the dermis before
pain is felt.

Part 2: Engineering Controls & PPE (The Shield)

Do not rely on standard laboratory attire. The lachrymatory nature of this compound requires a
zero-exposure mindset.
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Engineering Controls

e Primary Containment: All handling (weighing, transfer, reaction setup) must occur inside a

certified Chemical Fume Hood operating at a face velocity of 100 fpm (0.5 m/s).

o Venting: If the reaction is heated, the condenser exhaust must be scrubbed (e.g., into a

dilute NaOH trap) to neutralize evolved HCI gas.

 Static Control: Use anti-static weighing boats. The nitro group implies a sensitivity to

electrostatic discharge (ESD), especially when the solid is dry.

| : . PPE) .

High-Risk PPE (Scale > 5¢g

Body Part Standard PPE .
or Heating)
Double Gloving: Nitrile (inner) Laminate Film (Silver Shield):
Hand + Nitrile (outer). Change outer Required if handling
ands
glove immediately upon concentrated solutions or
splash. during spill cleanup.
£ Chemical Splash Goggles Goggles + Face Shield (8-inch
yes

(ANSI 287.1).

minimum).

Respiratory

Fume hood is sufficient for

standard ops.

Full-face Respirator with
Organic Vapor/Acid Gas
(OV/AG) cartridges if outside
hood (Emergency only).

Body

Lab coat (cotton/poly).

Chemical-resistant apron

(Tyvek or PVC) over lab coat.

Part 3: Operational Protocols (The Method)
Safe Weighing & Transfer

e The "Closed Loop" Rule: Never transport the open container across the lab.

e Protocol:
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o Place the balance inside the fume hood. If this is impossible, taring must be done outside,
but the chemical addition must happen inside the hood.

o Use a disposable spatula. Do not attempt to clean and reuse spatulas (hydrolysis risk
during cleaning).

o If the solid creates dust, dampen it slightly with the reaction solvent (e.g., DCM or THF)
inside the stock bottle before transfer (if purity allows).

Reaction Setup & Monitoring

e Solvent Choice: Avoid protic solvents (Water, Alcohols) unless hydrolysis is the intended
reaction. The chloromethyl group will rapidly hydrolyze to produce HCI gas and the benzyl
alcohol.

o Exotherm Management: The alkylation reaction (e.g., with an amine) will be exothermic.

o Rule: Add the 4-(Chloromethyl)-2-fluoro-1-nitrobenzene as a solution, dropwise, to the
nucleophile at 0°C.

e Monitoring: Use TLC or LCMS. Caution: Do not smell the reaction mixture. The "sweet" smell
of benzyl halides is a sign of hazardous exposure.

Decontamination & Waste Disposal (The "Kill" Step)

You must chemically destroy the active alkylating agent before disposal.
e Quenching Solution: 10% Ammonium Hydroxide (

) in Methanol or 5% NaOH in water.

o Mechanism:[5] The ammonia/hydroxide attacks the benzylic carbon, displacing the
chloride and forming a non-volatile amine or alcohol.

e Procedure:

o Collect all contaminated waste (gloves, paper towels, reaction liquors) in a dedicated
container.
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o Add Quenching Solution and let stand for 24 hours in the fume hood.
o Check pH to ensure it remains basic (> pH 10).
o Dispose of as "Halogenated Organic Waste".
Part 4: Emergency Response (The Contingency)

Visualizing the Hazard Logic

The following diagram illustrates the cascade of risks associated with this molecule.
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Figure 1: Hazard mechanism map showing hydrolysis, alkylation, and decomposition pathways.

Spill Response

Do NOT use water. Water will generate HCI gas, turning a liquid spill into a gas cloud.
o Evacuate: Clear the immediate area.
o PPE Up: Wear Silver Shield gloves and a respirator if outside the hood.

e Absorb: Use dry sand, vermiculite, or a dedicated "Organic Spill Kit".
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o Neutralize: Scoop absorbed material into a container with the Quenching Solution
(Ammonium Hydroxide/Methanol).

First Aid

o Eye Contact (Lachrymator): Flush immediately with water for 15 minutes.[6][7] Force eyelids
open. Time is critical to prevent corneal opacity.

o Skin Contact: Wash with soap and water.[5][6][7][8][9] Do not use alcohol
(ethanol/isopropanol) on the skin; it may increase the solubility and penetration of the
compound into the bloodstream.

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. Pulmonary edema may be delayed up to 24 hours.

Part 5: References

e Organic Syntheses. (2014). Handling of Benzyl Chloromethyl Ether and Related Alkylating
Agents. Org. Synth. 2014, 91, 24-31. (Reference for lachrymator handling protocols).
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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